4-phenoxy-N-(2-phenylethyl)butanamide

• IUPAC Name: 4-phenoxy-N-(2-phenylethyl)butanamide
• InChI: InChI=1S/C18H21NO2/c20-18(19-14-13-16-8-3-1-4-9-16)12-7-15-21-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H,19,20)
• InChI Key: QQKOZHMLNCZOGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CCCOC2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 4-Phenoxy-N-(2-phenylethyl)butanamide
• CAS Number : 83697-66-9
• Molecular Formula: C₁₈H₂₁NO₂
• Molecular Weight : 267.37 g/mol
• Appearance : White crystalline powder (95% purity) .

Structural Features: This compound consists of a butanamide backbone substituted with a phenoxy group at the 4-position and a 2-phenylethylamine moiety. Unlike fentanyl analogs, it lacks a piperidinyl group, which is a hallmark of high-potency opioid agonists. Instead, its structure emphasizes aryl-ether and amide linkages, which may influence receptor selectivity and metabolic stability.

Comparison with Structural Analogs

Substituted Butyryl Fentanyl Analogs

Compound Name	CAS Number	Key Structural Differences	Molecular Weight (g/mol)	Pharmacological Notes
4-Phenoxy-N-(2-phenylethyl)butanamide	83697-66-9	Phenoxy group at 4-position; no piperidine	267.37	Likely lower opioid receptor affinity due to absence of piperidine
Butyrfentanyl	—	Phenyl group instead of phenoxy; piperidine	350.48	High mu-opioid receptor affinity; controlled substance since 2015
Para-fluorobutyryl fentanyl	244195-31-1	4-Fluoro substitution on phenyl; piperidine	368.45	Enhanced lipophilicity and metabolic stability compared to non-fluorinated analogs
4-Methoxybutyrylfentanyl	—	4-Methoxy substitution on phenyl; piperidine	378.48	Electron-donating methoxy group may alter receptor binding kinetics
Ortho-methoxy Butyryl fentanyl	—	2-Methoxy substitution on phenyl; piperidine	378.48	Steric hindrance from ortho-substitution may reduce potency

Key Observations :

• The piperidine ring in fentanyl analogs (e.g., butyrfentanyl) is critical for high-affinity binding to mu-opioid receptors. Its absence in 4-phenoxy-N-(2-phenylethyl)butanamide suggests reduced opioid activity .
• Substituent position (para vs. ortho) significantly impacts potency. Para-substituted analogs (e.g., 4-methoxybutyrylfentanyl) generally exhibit stronger receptor interactions than ortho-substituted variants .
• Fluorination (e.g., para-fluorobutyryl fentanyl) enhances metabolic stability and blood-brain barrier penetration, increasing potency .

Phenoxy-Substituted Butanamides

Compound Name	CAS Number	Key Structural Differences	Molecular Weight (g/mol)	Notes
4-Phenoxy-N-(2-phenylethyl)butanamide	83697-66-9	Single phenoxy group; phenylethylamide	267.37	Simpler structure with potential for non-opioid applications
2-(4-Methylphenoxy)-N-(2-{[2-(4-methylphenoxy)butanoyl]amino}phenyl)butanamide	—	Dual 4-methylphenoxy groups; branched substitution	460.56	Increased hydrophobicity; possible protease inhibition
N-(4-Acetylphenyl)-4-(2,4-dichlorophenoxy)-butanamide	348163-50-8	Dichlorophenoxy group; acetylated phenyl	366.24	Enhanced electronic effects due to Cl substituents

Key Observations :

• Phenoxy group variations influence electronic and steric properties. Chlorine or methyl substitutions (e.g., dichlorophenoxy or methylphenoxy) increase molecular weight and alter solubility .

Non-Opioid Butanamide Derivatives

Compound Name	CAS Number	Key Structural Differences	Molecular Weight (g/mol)	Applications
N-(4-Acetylphenyl)butanamide	324580-52-1	Acetylated phenyl; no phenoxy group	205.26	Intermediate in organic synthesis
N-(2-Amino-4-fluorophenyl)-4-(dimethylamino)butanamide	—	Amino and dimethylamino groups	239.29	Potential CNS activity due to basic amine

Key Observations :

• Dimethylamino groups (e.g., N-(2-amino-4-fluorophenyl)-4-(dimethylamino)butanamide) increase basicity, which may enhance blood-brain barrier penetration .
• Acetylated derivatives (e.g., N-(4-acetylphenyl)butanamide) are often used as synthetic intermediates rather than bioactive molecules .

Research Implications

• Structural-Activity Relationships (SAR): The absence of a piperidine ring in 4-phenoxy-N-(2-phenylethyl)butanamide suggests divergent biological targets compared to fentanyl analogs.
• Metabolic Stability: Phenoxy-substituted compounds may exhibit longer half-lives than piperidine-containing analogs due to reduced cytochrome P450 metabolism.